Cas no 91147-43-2 (N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine)

N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine is a heterocyclic compound featuring a quinoxaline core linked to an imidazoline moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and material science. The compound's fused aromatic system enhances stability, while the imidazoline group offers potential for further functionalization. Its balanced lipophilicity and hydrogen-bonding capabilities suggest utility in designing bioactive molecules, particularly as a pharmacophore in kinase inhibitors or receptor modulators. The rigid scaffold may also contribute to improved selectivity in target binding. Suitable for controlled derivatization, it serves as a versatile building block in synthetic organic chemistry.
N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine structure
91147-43-2 structure
Product Name:N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine
CAS No:91147-43-2
MF:C11H11N5
MW:213.238540887833
MDL:MFCD14706699
CID:788040
PubChem ID:10198248
Update Time:2025-05-21

N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine Chemical and Physical Properties

Names and Identifiers

    • 6-Quinoxalinamine, N-(4,5-dihydro-1H-imidazol-2-yl)-
    • N-(4,5-Dihydro-1H-imidazol-2-yl)-6-quinoxalinamine
    • N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine
    • N-(4,5-Dihydro-1H-imidazol-2-yl)-6-quinoxalinamine (ACI)
    • UK 41511
    • UK41511
    • LCZC1080
    • BS-52045
    • N-(Quinoxalin-6-yl)imidazolidin-2-imine
    • DB-326735
    • Z1509302451
    • Desbromo Brimonidine
    • E78619
    • 91147-43-2
    • N-(Imidazolidin-2-ylidene)quinoxalin-6-amine
    • Brimonidine tartrate impurity A [EP]
    • BRIMONIDINE TARTRATE IMPURITY A [EP IMPURITY]
    • EN300-245756
    • BDBM50213029
    • AKOS030240596
    • Desbromobrimonidine
    • PD185843
    • DTXSID00436663
    • SCHEMBL12860178
    • CHEMBL49395
    • SCHEMBL679239
    • 5K3E87REH7
    • UNII-5K3E87REH7
    • UK-41511
    • MDL: MFCD14706699
    • Inchi: 1S/C11H11N5/c1-2-9-10(13-4-3-12-9)7-8(1)16-11-14-5-6-15-11/h1-4,7H,5-6H2,(H2,14,15,16)
    • InChI Key: PVKUNRLEOHFACD-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC(NC3NCCN=3)=CC=2)N=CC=1

Computed Properties

  • Exact Mass: 213.10144537g/mol
  • Monoisotopic Mass: 213.10144537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 62.2Ų

N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A476486-1g
N-(4,5-Dihydro-1H-imidazol-2-yl)quinoxalin-6-amine
91147-43-2 97%
1g
$1112.0 2025-04-15
Ambeed
A476486-50mg
N-(4,5-Dihydro-1H-imidazol-2-yl)quinoxalin-6-amine
91147-43-2 97%
50mg
$179.0 2025-04-15
Ambeed
A476486-100mg
N-(4,5-Dihydro-1H-imidazol-2-yl)quinoxalin-6-amine
91147-43-2 97%
100mg
$268.0 2025-04-15
Ambeed
A476486-250mg
N-(4,5-Dihydro-1H-imidazol-2-yl)quinoxalin-6-amine
91147-43-2 97%
250mg
$428.0 2025-04-15
Chemenu
CM222235-250mg
N-(4,5-Dihydro-1H-imidazol-2-yl)quinoxalin-6-amine
91147-43-2 97%
250mg
$425 2024-07-20
Chemenu
CM222235-1g
N-(4,5-Dihydro-1H-imidazol-2-yl)quinoxalin-6-amine
91147-43-2 97%
1g
$1103 2024-07-20
eNovation Chemicals LLC
Y1085476-50mg
N-(4,5-Dihydro-1H-iMidazol-2-yl)-6-quinoxalinaMine
91147-43-2 95%
50mg
$195 2024-06-06
eNovation Chemicals LLC
Y1085476-100mg
N-(4,5-Dihydro-1H-iMidazol-2-yl)-6-quinoxalinaMine
91147-43-2 95%
100mg
$255 2024-06-06
eNovation Chemicals LLC
Y1085476-250mg
N-(4,5-Dihydro-1H-iMidazol-2-yl)-6-quinoxalinaMine
91147-43-2 95%
250mg
$385 2024-06-06
eNovation Chemicals LLC
Y1213620-1g
N-(4,5-Dihydro-1H-imidazol-2-yl)quinoxalin-6-amine
91147-43-2 95%
1g
$1100 2024-07-23

N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine Production Method

Production Method 1

Reaction Conditions
Reference
Pharmacological evaluation of UK-14,304 analogs at cloned human α adrenergic receptors
Jeon, Yoon T.; Luo, Chi; Forray, Carlos; Vaysse, Piere J.-J.; Branchek, Theresa A.; et al, Bioorganic & Medicinal Chemistry Letters, 1995, 5(19), 2255-8

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Acetonitrile
Reference
Analogs of UK 14,304: structural features responsible for α2 adrenoceptor activity
Munk, S. A.; Harcourt, D.; Arasasingham, P.; Gluchowski, C.; Wong, H.; et al, Bioorganic & Medicinal Chemistry Letters, 1995, 5(15), 1745-50

Production Method 3

Reaction Conditions
Reference
Preparation and use of (2-imidazolin-2-ylamino)quinoxalines to reduce or maintain intraocular pressure
, European Patent Organization, , ,

N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine Raw materials

N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine Preparation Products

Additional information on N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine

N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine (CAS 91147-43-2): A Versatile Compound in Medicinal Chemistry and Beyond

N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine (CAS 91147-43-2) is a unique heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry, material science, and biochemical research. This compound, which combines a quinoxaline core with a dihydroimidazole moiety, exhibits interesting chemical properties that make it valuable for various scientific investigations.

The molecular structure of N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine features a planar quinoxaline ring system connected to a partially saturated imidazole ring. This combination creates a molecule with both aromatic and aliphatic characteristics, offering unique electronic properties that are currently being explored in multiple research areas. Recent studies have shown particular interest in its potential as a building block for novel pharmaceutical compounds, especially in the development of kinase inhibitors and antimicrobial agents.

One of the most exciting aspects of CAS 91147-43-2 is its role in drug discovery. The quinoxaline scaffold is known to interact with various biological targets, while the dihydroimidazole moiety can contribute to enhanced solubility and bioavailability. Researchers are particularly interested in how modifications to this core structure might lead to compounds with improved therapeutic profiles. Current investigations focus on its potential against resistant bacterial strains and certain chronic inflammatory conditions, addressing some of today's most pressing medical challenges.

Beyond pharmaceutical applications, N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine has shown promise in materials science. Its conjugated system and potential for hydrogen bonding make it an interesting candidate for organic electronic materials. Recent publications have explored its use in organic light-emitting diodes (OLEDs) and as a component in molecular sensors, aligning with the growing demand for sustainable electronic materials.

The synthesis of CAS 91147-43-2 typically involves the condensation of appropriate quinoxaline precursors with dihydroimidazole derivatives. Researchers continue to optimize these synthetic routes to improve yields and reduce environmental impact, reflecting the chemical industry's increasing focus on green chemistry principles. Recent advancements in catalytic methods have shown particular promise for more efficient production of this valuable intermediate.

Analytical characterization of N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine presents some unique challenges due to its mixed aromatic/aliphatic nature. Modern techniques including high-resolution mass spectrometry (HRMS) and multidimensional NMR have proven particularly valuable for confirming its structure and purity. These analytical challenges have become a topic of interest in recent analytical chemistry symposia, highlighting the compound's role in advancing characterization methodologies.

From a commercial perspective, the market for quinoxaline-based compounds like CAS 91147-43-2 has shown steady growth, driven by increasing research activity in both academic and industrial settings. Suppliers have reported growing demand for high-purity samples of this compound, particularly from pharmaceutical research organizations and specialty chemical manufacturers. This trend aligns with broader market movements toward more specialized, high-value chemical intermediates.

Looking to the future, researchers anticipate that N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine will continue to play an important role in multiple scientific disciplines. Its structural features make it an excellent platform for further chemical modifications, and ongoing studies are exploring novel derivatives with enhanced properties. The compound's versatility ensures it will remain relevant as new applications emerge in fields ranging from medicinal chemistry to advanced materials development.

For laboratories working with CAS 91147-43-2, proper handling and storage are essential to maintain compound integrity. While not classified as hazardous under standard regulations, best practices recommend storage under inert atmosphere at controlled temperatures to prevent degradation. These handling considerations have become particularly important as research applications become more sophisticated and demand for high-quality material increases.

The scientific literature surrounding N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine has expanded significantly in recent years, with publications appearing in journals covering organic chemistry, medicinal chemistry, and materials science. This cross-disciplinary interest underscores the compound's broad utility and suggests that its full potential may still be unrealized. Researchers continue to uncover new aspects of its chemistry and applications, making it an exciting area of ongoing investigation.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.